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Compound of Interest

Compound Name: Umbelliferone 7-O-Rutinoside

Cat. No.: B12432201

An In-depth Technical Guide to Umbelliferone 7-
O-Rutinoside

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Umbelliferone 7-O-Rutinoside, a
naturally occurring coumarin glycoside. This document collates available data on its chemical
properties, isolation, and the biological activities of its parent compound, umbelliferone, offering
valuable insights for research and development.

Core Compound Data

Umbelliferone 7-O-Rutinoside is a derivative of umbelliferone, a widespread natural phenolic
compound. While specific research on the rutinoside is limited, its fundamental chemical data
has been established. There are, however, discrepancies in the reported molecular weight and
formula in scientific literature and commercial listings.
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Parameter Value Source
CAS Number 135064-04-9 Multiple Supplier Catalogs
Molecular Formula C21H26013 Axios Research
C21H26012 MedchemExpress
Molecular Weight 486.43 g/mol Axios Research
470.42 glmol MedchemExpress,
ChemFaces
Compound Type Coumarin Glycoside N/A

Natural Source

Stems of Clausena emarginata

[1]

Experimental Protocols

Isolation of Umbelliferone 7-O-Rutinoside

Umbelliferone 7-O-Rutinoside has been successfully isolated from the stems of the plant

Clausena emarginata. While the detailed experimental protocol from the primary literature,

Ouyang et al. (2016), is not publicly available, a generalized workflow for the isolation of such

natural products can be described. This typically involves extraction, fractionation, and

purification steps.

Generalized Protocol:

» Preparation of Plant Material: The stems of Clausena emarginata are collected, dried, and

ground into a fine powder to maximize the surface area for solvent extraction.

o Solvent Extraction: The powdered plant material is subjected to extraction with a suitable

solvent, commonly methanol or ethanol, often using techniques like maceration or Soxhlet

extraction to draw out the desired compounds.

o Fractionation: The crude extract is then partitioned between immiscible solvents of varying

polarities (e.g., hexane, ethyl acetate, and water). This step separates compounds based on

their solubility, with polar glycosides like Umbelliferone 7-O-Rutinoside typically

concentrating in the more polar fractions (e.g., ethyl acetate or aqueous fraction).
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o Chromatographic Purification: The target fraction is further purified using a series of column
chromatography techniques. This may include:

o Silica Gel Chromatography: To separate compounds based on polarity.
o Sephadex LH-20 Chromatography: For size exclusion and further purification.

o Preparative High-Performance Liquid Chromatography (HPLC): Often a final step to
isolate the compound to a high degree of purity.

» Structure Elucidation: The purified compound's structure is confirmed using spectroscopic
methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).
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Generalized workflow for the isolation of Umbelliferone 7-O-Rutinoside.
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Biological Activity and Signaling Pathways

Currently, there is a lack of specific studies on the biological activities and associated signaling
pathways of Umbelliferone 7-O-Rutinoside. However, extensive research has been
conducted on its aglycone, umbelliferone, which exhibits significant antioxidant and anti-
inflammatory properties. The findings for umbelliferone provide a valuable starting point for
investigating its glycoside derivative.

Disclaimer: The following information pertains to umbelliferone, the parent compound, and may
not be directly applicable to Umbelliferone 7-O-Rutinoside.

Anti-inflammatory and Antioxidant Effects of Umbelliferone:

« Inhibition of Inflammatory Mediators: Umbelliferone has been shown to suppress the
production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-a) and
interleukin-6 (IL-6).

e Modulation of TLR4 Signaling: Studies in alcohol-induced liver damage models suggest that
umbelliferone can inhibit the Toll-like receptor 4 (TLR4) signaling pathway. Activation of TLR4
by lipopolysaccharide (LPS) triggers a downstream cascade involving nuclear factor kappa B
(NF-kB), leading to the expression of inflammatory genes. Umbelliferone’s ability to suppress
this pathway is a key mechanism of its anti-inflammatory action.

 Activation of the Nrf2 Antioxidant Pathway: Umbelliferone is known to activate the Nuclear
factor erythroid 2-related factor 2 (Nrf2) pathway. Nrf2 is a transcription factor that regulates
the expression of a wide array of antioxidant and cytoprotective genes, playing a crucial role
in cellular defense against oxidative stress.
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Inhibitory effect of Umbelliferone on the TLR4 signaling pathway.

Neuroprotective Effects: Some coumarins isolated from Clausena emarginata have
demonstrated selective neuroprotective effects in vitro. While Umbelliferone 7-O-Rutinoside
was not specifically highlighted for this activity in the available abstracts, this remains a
potential area for future investigation.

This guide serves as a foundational resource for professionals engaged in the study and
development of natural products. The provided data, though limited for the rutinoside itself,
highlights the therapeutic potential of the umbelliferone scaffold and points towards promising
avenues for future research into its glycosylated forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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